Cas no 2138334-07-1 (N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide)

• Product Name: N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide
• CAS No: 2138334-07-1
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6313382
• PubChem ID: 165468934
• Update Time: 2025-07-15

N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2138334-07-1
• EN300-764102
• N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide

• Inchi： 1S/C11H22N2O/c1-8(2)10(14)13-9-4-6-11(3,12)7-5-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)
• InChI Key： BSTYMKVKRPBUPJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide

Recent Advances in the Study of N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide (CAS: 2138334-07-1)

N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide (CAS: 2138334-07-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexyl and isobutyramide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structural integrity. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for further preclinical and clinical development.

Pharmacological studies have revealed that N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide exhibits notable activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its efficacy in reducing markers of inflammation and oxidative stress, highlighting its therapeutic potential.

One of the most significant findings in recent research is the compound's ability to cross the blood-brain barrier, a critical factor for its application in treating central nervous system disorders. Preliminary data from animal models suggest that N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide may offer neuroprotective effects, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in the development of N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies to enhance the compound's pharmacokinetic properties and minimize adverse effects.

In conclusion, N-(4-amino-4-methylcyclohexyl)-2-methylpropanamide (CAS: 2138334-07-1) represents a promising avenue for drug development in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its therapeutic profile and advancing it through the drug development pipeline.